Cas no 2228799-54-8 (methyl 6-2-(methylamino)ethylpyridine-3-carboxylate)

• Product Name: methyl 6-2-(methylamino)ethylpyridine-3-carboxylate
• CAS No: 2228799-54-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6233545
• PubChem ID: 147237059
• Update Time: 2025-06-08

methyl 6-2-(methylamino)ethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-2-(methylamino)ethylpyridine-3-carboxylate
• EN300-1751597
• methyl 6-[2-(methylamino)ethyl]pyridine-3-carboxylate
• 2228799-54-8

• Inchi： 1S/C10H14N2O2/c1-11-6-5-9-4-3-8(7-12-9)10(13)14-2/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： CKAHAEKVYLHCGZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)CCNC)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 6-2-(methylamino)ethylpyridine-3-carboxylate

Methyl 6-(2-(Methylamino)ethyl)pyridine-3-carboxylate (CAS No. 2228799-54-8): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 6-(2-(methylamino)ethyl)pyridine-3-carboxylate (CAS No. 2228799-54-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 2228799-54-8, is a methyl ester derivative of a substituted pyridine, featuring a methylaminoethyl group attached to the pyridine ring. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a subject of extensive research.

The chemical structure of methyl 6-(2-(methylamino)ethyl)pyridine-3-carboxylate is characterized by a pyridine ring, which is a common motif in many bioactive molecules. The presence of the methylaminoethyl group introduces additional complexity and reactivity, potentially enhancing the compound's ability to interact with biological targets. The methyl ester functionality further contributes to the molecule's solubility and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of methyl 6-(2-(methylamino)ethyl)pyridine-3-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising activity as a modulator of neurotransmitter systems. Specifically, it has been found to interact with serotonin and dopamine receptors, which are key players in mood regulation and cognitive function. This interaction suggests that the compound could be developed into a novel treatment for conditions such as depression and anxiety disorders.

In addition to its neurological applications, methyl 6-(2-(methylamino)ethyl)pyridine-3-carboxylate has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings indicate that the compound may have broad-spectrum therapeutic potential beyond its initial focus on neurological disorders.

The pharmacokinetic profile of methyl 6-(2-(methylamino)ethyl)pyridine-3-carboxylate has been another area of interest in recent research. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for successful drug development. These properties suggest that the compound could be administered orally, making it more convenient for patients and potentially reducing side effects associated with other routes of administration.

Furthermore, preliminary toxicological assessments have indicated that methyl 6-(2-(methylamino)ethyl)pyridine-3-carboxylate has a favorable safety profile at therapeutic doses. This is an important consideration for any potential drug candidate, as safety is paramount in ensuring patient well-being and regulatory approval. Ongoing research aims to further elucidate the long-term safety and efficacy of the compound through preclinical and clinical trials.

In conclusion, methyl 6-(2-(methylamino)ethyl)pyridine-3-carboxylate (CAS No. 2228799-54-8) represents a promising lead compound in medicinal chemistry with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into novel treatments for neurological disorders, inflammatory diseases, and potentially other conditions. As research in this area continues to advance, it is anticipated that this compound will play a significant role in shaping the future landscape of drug discovery and development.